1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15ClFNO/c1-11(2,15)7-14-6-8-9(12)4-3-5-10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key: JHPJTSYCNUYYMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=C(C=CC=C1Cl)F)O

Description

1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is a secondary amine derivative featuring a 2-chloro-6-fluorobenzyl group attached to a tertiary alcohol backbone (2-methylpropan-2-ol). The 2-chloro-6-fluorophenyl group is a common pharmacophore in anti-inflammatory agents, as seen in COX-2 inhibitors like lumiracoxib derivatives , while the tertiary alcohol may enhance metabolic stability compared to primary alcohols .

For example, 2-amino-3-(2-chloro-6-fluorophenyl)propan-1-ol (CAS 1323966-28-4) shares the halogenated phenyl group but differs in alcohol position (propan-1-ol vs. propan-2-ol) and amine substitution, leading to distinct physicochemical properties .

Preparation Methods

The synthesis of 1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol involves multiple steps. One common synthetic route includes the reaction of 2-chloro-6-fluorobenzylamine with 2-methylpropan-2-ol under specific conditions . Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including temperature control, solvent selection, and purification techniques.

Chemical Reactions Analysis

1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chloro and fluoro positions, using reagents like sodium hydroxide or potassium cyanide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific molecular targets.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets. The electron-withdrawing groups (chloro and fluoro) help to stabilize the compound and influence its reactivity . The compound may interact with enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

(a) COX-2 Inhibitors with 2-Chloro-6-Fluorophenyl Moieties

• 1-(2-Chloro-6-fluorophenyl)-5-methylindolin-2-one (): Core Structure: Indolin-2-one (lactam) backbone. Key Features: Lacks the amino-propanol group; instead, it has a lactam ring critical for COX-2 inhibition. Activity: Demonstrated anti-inflammatory properties as a lumiracoxib prodrug, synthesized via EDC-mediated coupling (85% yield) .

• N-(2-Chloro-6-fluorophenyl)-4-methyl-2-(1H-tetrazol-5-ylmethyl)benzenamine ():

  • Core Structure : Tetrazole-containing aromatic system.
  • Key Features : Tetrazole mimics carboxylic acid in COX-2 binding; IC₅₀ = 0.014 μM .
  • Contrast : The target compound lacks acidic groups (e.g., tetrazole or sulfonamide), which may limit COX-2 selectivity but improve bioavailability.

(b) Propanol Derivatives with Halogenated Phenyl Groups

• 2-Amino-3-(2-chloro-6-fluorophenyl)propan-1-ol (CAS 1323966-28-4, ): Core Structure: Propan-1-ol with a primary amine and 2-chloro-6-fluorophenyl group. Key Features: Primary alcohol and β-amino configuration. Contrast: The target’s tertiary alcohol (2-methylpropan-2-ol) offers steric hindrance, reducing oxidative metabolism. The benzylamino linker may enhance lipophilicity compared to the β-amino group .
• 2-(6-Chloro-2-fluoro-3-methylphenyl)propan-2-ol (CAS 1534953-20-2, ): Core Structure: Propan-2-ol with 6-chloro-2-fluoro-3-methylphenyl substitution. Key Features: No amino group; methyl substituent on the phenyl ring.

(c) Amino-Alcohol Building Blocks

• 1-{2-Bromo-6-[(methylamino)methyl]phenoxy}-2-methylpropan-2-ol hydrochloride (): Core Structure: Propan-2-ol with brominated phenoxy and methylaminomethyl groups. Key Features: Phenoxy ether linker and quaternary ammonium salt. Contrast: The phenoxy group may confer different electronic effects compared to the target’s benzylamino group, altering solubility and reactivity .

Critical Analysis of Structural Variations

• Amino Linker vs. Ether/Oxygenated Groups: The benzylamino group in the target compound may enhance membrane permeability compared to ether-linked analogs () but could increase basicity, affecting pH-dependent solubility .
• Halogen Positioning : The 2-chloro-6-fluoro substitution (target) vs. 6-chloro-2-fluoro-3-methyl () alters steric and electronic profiles, influencing receptor binding .
• Alcohol Position : Tertiary alcohol (target) vs. primary alcohol () impacts metabolic pathways; tertiary alcohols are generally more resistant to oxidation .

Biological Activity

1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is an organic compound with significant potential in medicinal chemistry due to its unique structural features and biological activities. This article provides a comprehensive overview of its biological activity, including enzyme inhibition, receptor binding, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the molecular formula $C_{11}H_{15}ClFNO$ and a molecular weight of approximately 231.69 g/mol. Its structure includes a chlorinated and fluorinated phenyl group attached to a methylpropan-2-ol backbone, characterized by a hydroxyl group (-OH), which enhances its reactivity and biological activity.

The biological activity of 1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is primarily attributed to its interaction with specific molecular targets. The presence of electron-withdrawing groups, such as chlorine and fluorine, enhances the compound's stability and influences its reactivity with enzymes or receptors. Preliminary studies suggest that it may possess anti-inflammatory and antimicrobial properties , making it relevant for therapeutic applications.

Enzyme Inhibition

Research indicates that this compound has the potential to inhibit various enzymes involved in inflammatory pathways. For instance, it has been investigated for its effects on microsomal prostaglandin E synthase-1 (mPGES-1), which plays a crucial role in inflammation .

Receptor Binding

The compound's receptor binding capabilities have been explored, revealing interactions with specific targets that could modulate biochemical pathways associated with pain and inflammation. These interactions are essential for understanding its pharmacological potential.

Comparative Analysis

To better understand the uniqueness of 1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol, a comparison with structurally similar compounds is presented below:

Compound Name	Structural Features	Biological Activity
2-{[(3-Chloro-2-fluorophenyl)methyl]amino}-2-methylpropan-1-ol	Similar phenyl substitution but differs in hydroxyl position	Potential anti-inflammatory
3-Amino-2-methylpropan-1-ol	Different functional groups; used as an intermediate	Limited biological activity
1-(3-Chloro-2,6-difluorophenyl)ethanone	Different functional groups on the phenyl ring	Antimicrobial properties
[2-(2-Chloro-4-fluorophenyl)-1H-imidazol-4-yl]methanol	Contains an imidazole ring instead of an aliphatic amine	Antifungal activity

This table highlights how the specific substitution pattern on the phenyl ring combined with the methylpropanolamine group imparts distinct chemical reactivity and potential biological activity that differentiates it from other similar compounds.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• Anti-inflammatory Studies : In vitro studies demonstrated that 1-{[(2-Chloro-6-fluorophenyl)methyl]amino}-2-methylpropan-2-ol significantly reduced pro-inflammatory cytokine production in human cell lines, suggesting its potential as an anti-inflammatory agent.
• Antimicrobial Activity : The compound exhibited promising antimicrobial properties against various bacterial strains, indicating its potential application in treating infections.
• Pharmacokinetic Profile : Preliminary pharmacokinetic studies suggest favorable absorption and distribution characteristics in animal models, supporting its viability for further development as a therapeutic agent .